Cas no 99901-10-7 (1-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)azonanium chloride)

• Product Name: 1-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)azonanium chloride
• CAS No: 99901-10-7
• MF: C₂₄H₃₂ClNO₃
• MW: 417.968786239624
• CID: 1993806
• PubChem ID: 57578
• Update Time: 2025-04-21

1-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)azonanium chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)azonanium chloride
• 2-(azonan-1-ium-1-yl)ethyl 2-hydroxy-2,2-diphenylacetate,chloride
• 2-(1,8-Octamethyleneamino)ethyl benzilate hydrochloride
• Octahydro-1H-azonine-1-ethanol benzilate hydrochloride
• 1H-AZONINE-1-ETHANOL, OCTAHYDRO-, BENZILATE, HYDROCHLORIDE
• 99901-10-7

• Inchi： 1S/C24H31NO3.ClH/c26-23(28-20-19-25-17-11-3-1-2-4-12-18-25)24(27,21-13-7-5-8-14-21)22-15-9-6-10-16-22;/h5-10,13-16,27H,1-4,11-12,17-20H2;1H
• InChI Key： YDFKMDIYJISSRT-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(C(C1C=CC=CC=1)(C1C=CC=CC=1)O)=O)CC[NH+]1CCCCCCCC1

Computed Properties

• Exact Mass: 417.207
• Monoisotopic Mass: 417.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2

Experimental Properties

• Boiling Point: 486.3°C at 760 mmHg
• Flash Point: 247.9°C